Cas no 138835-34-4 (Naphth[2,1,8-mna]acridine,3-nitro-, 6-oxide)
138835-34-4 structure
Product Name:Naphth[2,1,8-mna]acridine,3-nitro-, 6-oxide
CAS No:138835-34-4
MF:C19H10N2O3
MW:314.29430437088
CID:145758
PubChem ID:126400
Update Time:2025-04-19
Naphth[2,1,8-mna]acridine,3-nitro-, 6-oxide Chemical and Physical Properties
Names and Identifiers
-
- Naphth[2,1,8-mna]acridine,3-nitro-, 6-oxide
- 3-NITRO-6-AZABENZO[A]PYRENEOXIDE
- 3-nitronaphtho[2,1,8-mna]acridine 6-oxide
- 13-nitro-8-oxido-8-azoniapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12,14,16(20),17-decaene
- DTXSID90160809
- 3-Nitro-6-azabenzo(a)pyrene N-oxide
- 3-nitro-6-azabenzo[a]pyrene N-oxide
- 138835-34-4
-
- Inchi: 1S/C19H10N2O3/c22-20-15-4-2-1-3-12(15)13-7-5-11-6-9-16(21(23)24)14-8-10-17(20)19(13)18(11)14/h1-10H
- InChI Key: VUABPVGKRFXVOR-UHFFFAOYSA-N
- SMILES: [O-][N+]1C2C=CC=CC=2C2=CC=C3C=CC(=C4C=CC=1C2=C43)[N+](=O)[O-]
Computed Properties
- Exact Mass: 314.0692
- Monoisotopic Mass: 314.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- PSA: 70.08
Naphth[2,1,8-mna]acridine,3-nitro-, 6-oxide Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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